Cas no 2227883-84-1 (6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2227883-84-1
• MF: C₁₀H₁₄F₂N₂
• MW: 200.228369235992
• CID: 5777924
• PubChem ID: 165608799
• Update Time: 2025-10-30

6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2227883-84-1
• 6-[(1S)-1-aminoethyl]-2,3-difluoro-N,N-dimethylaniline
• EN300-1734401
• 6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline

• Inchi： 1S/C10H14F2N2/c1-6(13)7-4-5-8(11)9(12)10(7)14(2)3/h4-6H,13H2,1-3H3/t6-/m0/s1
• InChI Key： PXWBTZOOECDZLC-LURJTMIESA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)[C@H](C)N)F

Computed Properties

• Exact Mass: 200.11250478g/mol
• Monoisotopic Mass: 200.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline

Comprehensive Overview of 6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline (CAS No. 2227883-84-1)

The compound 6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline (CAS No. 2227883-84-1) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the chiral 1-aminoethyl group and difluoro substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated anilines has surged, driven by their applications in kinase inhibitors and antibody-drug conjugates (ADCs). The 6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline scaffold is particularly noteworthy for its role in modulating electronic properties and lipophilicity, critical factors in optimizing drug-receptor interactions. This compound’s stereospecificity (indicated by the (1S) configuration) further enhances its utility in enantioselective synthesis, a hot topic in precision medicine.

From a synthetic chemistry perspective, the introduction of difluoro groups at the 2,3-positions of the aromatic ring improves resistance to oxidative degradation, addressing a common challenge in prodrug design. The N,N-dimethyl moiety also contributes to improved solubility, a key consideration in formulation development. These attributes have sparked interest in platforms like AI-driven molecular modeling, where users frequently search for "fluorine effects on drug potency" or "chiral amine synthesis techniques."

Environmental and regulatory trends further highlight the relevance of 2227883-84-1. As industries shift toward green chemistry, this compound’s potential for low-toxicity intermediates aligns with searches for "sustainable fluorination methods." Its non-hazardous profile (under standard conditions) makes it a safer alternative to traditional halogenated reagents, resonating with ESG-focused investors.

In conclusion, 6-(1S)-1-aminoethyl-2,3-difluoro-N,N-dimethylaniline exemplifies the convergence of structural innovation and practical applicability. Its versatility in medicinal chemistry and compatibility with high-throughput screening platforms position it as a compound of enduring interest, answering frequent queries like "fluorinated building blocks for drug discovery" or "CAS 2227883-84-1 suppliers." Continued research will likely uncover further applications in targeted therapies and material science.